Cas no 2138531-49-2 (rac-N-{(1R,2R)-2-aminocyclohexylmethyl}-1-(azetidin-3-yl)-1H-pyrazol-5-amine)

• Product Name: rac-N-{(1R,2R)-2-aminocyclohexylmethyl}-1-(azetidin-3-yl)-1H-pyrazol-5-amine
• CAS No: 2138531-49-2
• MF: C₁₃H₂₃N₅
• MW: 249.355221986771
• CID: 6564461
• PubChem ID: 165608181
• Update Time: 2025-10-31

rac-N-{(1R,2R)-2-aminocyclohexylmethyl}-1-(azetidin-3-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• rac-N-{(1R,2R)-2-aminocyclohexylmethyl}-1-(azetidin-3-yl)-1H-pyrazol-5-amine
• 2138531-49-2
• rac-N-{[(1R,2R)-2-aminocyclohexyl]methyl}-1-(azetidin-3-yl)-1H-pyrazol-5-amine
• EN300-1131379

• Inchi： 1S/C13H23N5/c14-12-4-2-1-3-10(12)7-16-13-5-6-17-18(13)11-8-15-9-11/h5-6,10-12,15-16H,1-4,7-9,14H2/t10-,12-/m1/s1
• InChI Key： HHNRCVMRVHAFHT-ZYHUDNBSSA-N
• SMILES： N1(C(=CC=N1)NC[C@H]1CCCC[C@H]1N)C1CNC1

Computed Properties

• Exact Mass: 249.19534575g/mol
• Monoisotopic Mass: 249.19534575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.9Ų

Additional information on rac-N-{(1R,2R)-2-aminocyclohexylmethyl}-1-(azetidin-3-yl)-1H-pyrazol-5-amine

Comprehensive Overview of rac-N-{(1R,2R)-2-aminocyclohexylmethyl}-1-(azetidin-3-yl)-1H-pyrazol-5-amine (CAS No. 2138531-49-2)

The compound rac-N-{(1R,2R)-2-aminocyclohexylmethyl}-1-(azetidin-3-yl)-1H-pyrazol-5-amine (CAS No. 2138531-49-2) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique combination of an azetidine ring and a pyrazole moiety, coupled with a chiral aminocyclohexylmethyl group, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological targets, given its ability to interact with diverse receptor systems.

In recent years, the demand for novel small molecules like rac-N-{(1R,2R)-2-aminocyclohexylmethyl}-1-(azetidin-3-yl)-1H-pyrazol-5-amine has surged, driven by advancements in precision medicine and personalized therapies. This compound's stereochemistry and functional groups are key factors in its bioactivity, making it a subject of intense study in structure-activity relationship (SAR) analyses. Its CAS No. 2138531-49-2 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

One of the most intriguing aspects of this molecule is its potential application in central nervous system (CNS) disorders. The presence of the azetidine ring, known for its conformational rigidity, may enhance blood-brain barrier permeability, a critical factor in CNS drug development. Additionally, the pyrazole scaffold is a common pharmacophore in many FDA-approved drugs, further underscoring the therapeutic potential of this compound.

The synthesis of rac-N-{(1R,2R)-2-aminocyclohexylmethyl}-1-(azetidin-3-yl)-1H-pyrazol-5-amine involves multi-step organic transformations, often requiring chiral resolution techniques to isolate the desired enantiomers. This complexity has led to a growing interest in asymmetric synthesis methods, which are more efficient and environmentally sustainable. Researchers are also exploring computational chemistry tools to predict the compound's interactions with biological targets, reducing the need for extensive experimental screening.

From a commercial perspective, the compound's CAS No. 2138531-49-2 is often associated with high-purity standards and stringent quality control measures. Suppliers and manufacturers emphasize its use in high-throughput screening (HTS) and lead optimization processes, where its structural diversity can yield valuable insights for drug candidates. The growing popularity of fragment-based drug design (FBDD) has further amplified the demand for such versatile building blocks.

In the context of drug repurposing, rac-N-{(1R,2R)-2-aminocyclohexylmethyl}-1-(azetidin-3-yl)-1H-pyrazol-5-amine is being investigated for its off-target effects, which could unlock new therapeutic indications. This approach aligns with the broader trend of maximizing the utility of existing chemical entities, reducing both development costs and time-to-market for new treatments.

Environmental and regulatory considerations are also shaping the discourse around this compound. As the pharmaceutical industry moves toward green chemistry principles, the synthesis and handling of rac-N-{(1R,2R)-2-aminocyclohexylmethyl}-1-(azetidin-3-yl)-1H-pyrazol-5-amine are being scrutinized for their ecological impact. Researchers are actively seeking solvent-free or catalytic methods to minimize waste and energy consumption.

In summary, rac-N-{(1R,2R)-2-aminocyclohexylmethyl}-1-(azetidin-3-yl)-1H-pyrazol-5-amine (CAS No. 2138531-49-2) represents a fascinating intersection of chemistry, biology, and medicine. Its structural features, combined with its potential applications in drug discovery, make it a compelling subject for ongoing research. As scientific inquiry continues to evolve, this compound is likely to remain at the forefront of innovation in the life sciences.